Cas no 2137068-85-8 (4-Oxazolecarboxylic acid, 5-[(1S)-1,4-diaminobutyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 5-[(1S)-1,4-diaminobutyl]-
• CAS No: 2137068-85-8
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5255720
• Update Time: 2025-06-26

4-Oxazolecarboxylic acid, 5-[(1S)-1,4-diaminobutyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[(1S)-1,4-diaminobutyl]-

• Inchi： 1S/C8H13N3O3/c9-3-1-2-5(10)7-6(8(12)13)11-4-14-7/h4-5H,1-3,9-10H2,(H,12,13)/t5-/m0/s1
• InChI Key： CSLQGSOSVYBVPZ-YFKPBYRVSA-N
• SMILES： O1C([C@@H](N)CCCN)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-[(1S)-1,4-diaminobutyl]-

Introduction to 4-Oxazolecarboxylic acid, 5-[(1S)-1,4-diaminobutyl] and Its Significance in Modern Chemical Biology

4-Oxazolecarboxylic acid, 5-[(1S)-1,4-diaminobutyl], identified by its CAS number 2137068-85-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its oxazole core and a uniquely configured diaminobutyl side chain, has garnered attention for its potential applications in drug discovery and molecular recognition. The precise stereochemistry of the (1S)-configuration in the diaminobutyl moiety is particularly noteworthy, as it introduces a level of specificity that is often critical in biological interactions.

The oxazole ring itself is a heterocyclic structure that has been extensively studied for its versatility in medicinal chemistry. Its ability to engage in hydrogen bonding and its stability under various conditions make it a preferred scaffold in the design of bioactive molecules. In particular, the combination of the oxazole ring with the 5-[(1S)-1,4-diaminobutyl] substituent creates a molecule with dual functional potential, suitable for applications ranging from enzyme inhibition to the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such compounds with high accuracy. Studies have shown that the (1S)-1,4-diaminobutyl group can effectively modulate the electronic properties of the oxazole ring, thereby influencing its reactivity and binding characteristics. This has opened up new avenues for designing molecules that can selectively target specific biological pathways.

In the context of drug development, 4-Oxazolecarboxylic acid, 5-[(1S)-1,4-diaminobutyl] has been explored as a precursor for more complex derivatives. The oxazole core provides a stable platform for further functionalization, while the diaminobutyl group offers multiple sites for covalent attachment of pharmacophores. This flexibility has made it a valuable building block in synthetic organic chemistry.

One particularly exciting area of research involves the use of this compound in the development of targeted therapeutics. The ability to fine-tune its structure allows for the creation of molecules that can interact with biological targets in a highly specific manner. For instance, modifications to the diaminobutyl side chain have been shown to enhance binding to certain enzymes involved in cancer metabolism. This has led to promising preclinical results that suggest its potential as an anticancer agent.

The stereochemical purity of (1S)-1,4-diaminobutyl is also critical for ensuring the efficacy and safety of any derived pharmaceuticals. Advances in chiral synthesis techniques have made it possible to produce this compound with high enantiomeric purity, reducing the risk of unwanted side effects. This level of control over stereochemistry is a testament to the progress being made in synthetic methodology and underscores the importance of precision in chemical biology research.

Another significant application lies in its use as a ligand in coordination chemistry. The oxazole ring can act as a ligand for metal ions, forming complexes that have applications in catalysis and material science. The presence of the diaminobutyl group further enhances its utility by providing additional coordination sites. These metal-organic frameworks (MOFs) have shown promise in various fields, including gas storage and separation technologies.

The compound's unique structural features also make it an attractive candidate for studying molecular recognition processes. By understanding how 4-Oxazolecarboxylic acid, 5-[(1S)-1,4-diaminobutyl] interacts with other molecules, researchers can gain insights into fundamental biological mechanisms. This knowledge can then be translated into more effective drug design strategies.

In summary,4-Oxazolecarboxylic acid, 5-[(1S)-1,4-diaminobutyl] (CAS no. 2137068-85-8) is a multifaceted molecule with significant potential in chemical biology and pharmaceutical research. Its unique structure, combining an oxazole core with a stereospecifically configured diaminobutyl side chain, makes it a valuable tool for drug discovery and molecular studies. As research continues to uncover new applications for this compound,it is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic solutions.